![molecular formula C14H11ClN2O2S B567461 1-(Phenylsulphonyl)-5-chloro-6-methyl-7-azaindole CAS No. 1227269-24-0](/img/structure/B567461.png)
1-(Phenylsulphonyl)-5-chloro-6-methyl-7-azaindole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Phenylsulphonyl)-5-chloro-6-methyl-7-azaindole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science. This compound is a heterocyclic compound that contains a sulphonyl group, a chloro group, and an azaindole ring.
Scientific Research Applications
1-(Phenylsulphonyl)-5-chloro-6-methyl-7-azaindole has been studied for its potential applications in various fields. In medicine, it has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied as a potential anti-inflammatory agent due to its ability to inhibit the production of inflammatory cytokines. In agriculture, it has been studied as a potential herbicide due to its ability to inhibit the growth of weeds. In materials science, it has been studied as a potential precursor for the synthesis of novel materials.
Mechanism Of Action
The mechanism of action of 1-(Phenylsulphonyl)-5-chloro-6-methyl-7-azaindole is not fully understood. However, it has been reported to inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammatory cytokine production. It has also been reported to inhibit the growth of weeds by interfering with the synthesis of essential plant proteins.
Biochemical and Physiological Effects:
1-(Phenylsulphonyl)-5-chloro-6-methyl-7-azaindole has been reported to have both biochemical and physiological effects. Biochemically, it has been reported to inhibit the activity of certain enzymes, as mentioned above. Physiologically, it has been reported to induce cell cycle arrest and apoptosis in cancer cells, as well as reduce inflammation in animal models.
Advantages And Limitations For Lab Experiments
One advantage of using 1-(Phenylsulphonyl)-5-chloro-6-methyl-7-azaindole in lab experiments is its high purity and good yields when synthesized using the method described above. Another advantage is its potential applications in various fields, as discussed earlier. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.
Future Directions
There are several future directions for research on 1-(Phenylsulphonyl)-5-chloro-6-methyl-7-azaindole. One direction is to further investigate its potential applications in medicine, agriculture, and materials science. Another direction is to investigate its mechanism of action in more detail to optimize its use in lab experiments. Additionally, research could focus on synthesizing novel derivatives of 1-(Phenylsulphonyl)-5-chloro-6-methyl-7-azaindole to explore their potential applications.
Synthesis Methods
The synthesis of 1-(Phenylsulphonyl)-5-chloro-6-methyl-7-azaindole involves the reaction of 5-chloro-6-methyl-7-azaindole with phenylsulfonyl chloride in the presence of a strong base such as sodium hydride. The reaction proceeds through the formation of an intermediate that undergoes elimination of hydrogen chloride to form the final product. This method has been reported to yield high purity and good yields of the final product.
properties
IUPAC Name |
1-(benzenesulfonyl)-5-chloro-6-methylpyrrolo[2,3-b]pyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClN2O2S/c1-10-13(15)9-11-7-8-17(14(11)16-10)20(18,19)12-5-3-2-4-6-12/h2-9H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXAFOQNEYVSHHA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C2C=CN(C2=N1)S(=O)(=O)C3=CC=CC=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClN2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901178673 |
Source
|
Record name | 5-Chloro-6-methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901178673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-6-methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine | |
CAS RN |
1227269-24-0 |
Source
|
Record name | 5-Chloro-6-methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1227269-24-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Chloro-6-methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901178673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.